Cas no 858126-26-8 (2-(azepan-1-yl)-5-(trifluoromethyl)aniline)

• Product Name: 2-(azepan-1-yl)-5-(trifluoromethyl)aniline
• CAS No: 858126-26-8
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• MDL: MFCD08246126
• CID: 1079356
• PubChem ID: 9156594
• Update Time: 2025-04-20

2-(azepan-1-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-Azepanyl)-5-(trifluoromethyl)aniline
• 2-(azepan-1-yl)-5-(trifluoromethyl)aniline
• 2-azepan-1-yl-5-(trifluoromethyl)aniline
• 1-[2-amino-4-(trifluoromethyl)phenyl]-hexahydro-1H-azepine
• 858126-26-8
• EN300-24226
• AKOS000100370
• SB81480
• SCHEMBL1110503
• Z169917674
• CS-0456458
• G43042
• DB-391713

• MDL： MFCD08246126
• Inchi： 1S/C13H17F3N2/c14-13(15,16)10-5-6-12(11(17)9-10)18-7-3-1-2-4-8-18/h5-6,9H,1-4,7-8,17H2
• InChI Key： QZWMLICXQMNDKW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)N1CCCCCC1)(F)F

Computed Properties

• Exact Mass: 258.13438304g/mol
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.3Ų